molecular formula C9H9N3O B8633147 1(3-Hydroxymethylphenyl)-1,3,4-triazole

1(3-Hydroxymethylphenyl)-1,3,4-triazole

Cat. No. B8633147
M. Wt: 175.19 g/mol
InChI Key: XLLVTCYTPUTOSL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1(3-Hydroxymethylphenyl)-1,3,4-triazole is a useful research compound. Its molecular formula is C9H9N3O and its molecular weight is 175.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1(3-Hydroxymethylphenyl)-1,3,4-triazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1(3-Hydroxymethylphenyl)-1,3,4-triazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1(3-Hydroxymethylphenyl)-1,3,4-triazole

Molecular Formula

C9H9N3O

Molecular Weight

175.19 g/mol

IUPAC Name

[3-(1,2,4-triazol-4-yl)phenyl]methanol

InChI

InChI=1S/C9H9N3O/c13-5-8-2-1-3-9(4-8)12-6-10-11-7-12/h1-4,6-7,13H,5H2

InChI Key

XLLVTCYTPUTOSL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)N2C=NN=C2)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

430 mg of ethyl 3-(1,3,4-triazol-1-yl)benzoate [synthesized substantially in accordance with the method described in J. Med. Chem., 5, 383 (1962)] was dissolved in a mixture of 20 ml of tetrahydrofuran and 20 ml of dioxane, and 100 mg of lithium aluminium hydride was added. The mixture was stirred at room temperature for 2 hours. The reaction mixture was concentrated under reduced pressure, and the residue was distributed between ethyl acetate and water. The organic layer was separated and dried over anhydrous sodium sulfate. The desiccant was separated by filtration, and the solvent evaporated. The residue was purified by silica gel column chromatography [Wakogel C-200, 20 g; eluting solvent: chloroform/methanol=20/1] to give 240 mg (yield 69%) of 1(3-hydroxymethylphenyl)-1,3,4-triazole.
Quantity
430 mg
Type
reactant
Reaction Step One
Quantity
100 mg
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two

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